Cas no 1514861-89-2 (2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid
• CAS No: 1514861-89-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD23731930
• CID: 5685197
• PubChem ID: 79629551
• Update Time: 2025-10-31

2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018186126
• 1514861-89-2
• starbld0002787
• SCHEMBL18338554
• 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid
• EN300-2516498
• 1H-pyrazole-1-propanolc acld
• 1H-pyrazole-1-propanolc acld ,α，α-dimethyl-
• 2, 2-dimethyl-3- (1H- pyrazol-l-yl)propanoic acid
• 1H-Pyrazole-1-propanoic acid, α,α-dimethyl-

• MDL： MFCD23731930
• Inchi： 1S/C8H12N2O2/c1-8(2,7(11)12)6-10-5-3-4-9-10/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： BASCMEHCBVMWLO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 312.2±25.0 °C(Predicted)
• pka: 4.27±0.14(Predicted)

Additional information on 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid

Introduction to 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 1514861-89-2)

2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1514861-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dimethyl-substituted propanoic acid backbone and the presence of a pyrazol-1-yl moiety, contribute to its unique chemical properties and biological interactions.

The pyrazole ring in this compound is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are known to exhibit a broad spectrum of activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The 2,2-dimethyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and membrane permeability, making it a promising candidate for drug development. Additionally, the propanoic acid side chain provides a site for further functionalization, allowing for the synthesis of analogs with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid and biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary in vitro studies suggest that it may inhibit certain kinases associated with cancer cell proliferation. The pyrazol-1-yl moiety, in particular, has been found to bind effectively to heme-containing proteins, which could have implications for treatments targeting hemoglobinopathies or infections caused by hemoglobin-degrading pathogens.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors based on pyrazole scaffolds due to their favorable pharmacokinetic profiles. 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid represents a novel compound that could serve as a lead structure for further drug discovery efforts. Its unique structural features make it an attractive candidate for designing molecules with enhanced selectivity and reduced toxicity. Researchers are exploring its potential as an intermediate in the synthesis of more complex derivatives that could target specific disease pathways more effectively.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural research. The pyrazole ring is known to possess herbicidal and fungicidal properties, making derivatives of this compound valuable in crop protection strategies. The dimethyl-substituted propanoic acid group may contribute to soil stability and microbial interactions, which are crucial for sustainable agriculture. Further studies are needed to fully elucidate these effects and optimize formulations for agricultural use.

The synthesis of 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring efficiently. The introduction of the dimethyl group and the carboxylic acid functionality at the third position of the pyrazole ring requires careful selection of reagents and catalysts to avoid unwanted side products. Recent innovations in green chemistry have also influenced synthetic approaches, emphasizing sustainability and reducing hazardous waste generation.

The biological activity of this compound is being actively investigated in preclinical models to assess its potential therapeutic benefits. Initial studies have revealed promising results in terms of inhibiting inflammatory pathways and modulating immune responses. The pyrazol-1-yl moiety, being highly interactive with biological targets, is being explored for its role in modulating cytokine production and immune cell function. These findings could pave the way for new treatments targeting autoimmune diseases and chronic inflammation.

The chemical stability of 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid under various conditions is another critical aspect being studied. Factors such as pH sensitivity, temperature resistance, and solubility profile influence its suitability for formulation into drug products or agrochemicals. Researchers are employing spectroscopic techniques like NMR spectroscopy and mass spectrometry to analyze structural integrity during storage and processing. These studies help ensure that the compound maintains its efficacy throughout different stages of development.

The regulatory landscape for novel compounds like 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid is evolving with advancements in safety assessment methodologies. Regulatory agencies now emphasize comprehensive toxicological studies using computational models alongside traditional experimental approaches. This integrated approach accelerates the development process while ensuring stringent safety standards are met before clinical trials commence. The compound’s potential as a lead structure is being evaluated through rigorous safety testing protocols to assess its toxicity profile.

In conclusion,2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid (CAS No. 1514861-89-2) represents a versatile compound with significant potential across multiple domains including pharmaceuticals and agriculture. Its unique structural features enable diverse biological interactions, making it a valuable asset in drug discovery efforts targeting various diseases. Ongoing research continues to uncover new applications for this compound while refining synthetic methodologies for improved efficiency and sustainability.